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Compound of Interest

Compound Name: MTSEA-biotin

Cat. No.: B561619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of MTSEA-biotin, a thiol-reactive

biotinylating reagent. It is designed to furnish researchers, scientists, and professionals in drug

development with the essential knowledge required to effectively utilize this compound in their

studies. This document details the physicochemical properties of MTSEA-biotin and its

derivatives, provides in-depth experimental protocols, and illustrates key mechanisms and

workflows through detailed diagrams.

Core Properties of MTSEA-biotin and its Variants
MTSEA-biotin and its derivatives are powerful tools for selectively labeling molecules with free

sulfhydryl (thiol) groups. The family of reagents includes variants with different spacer arm

lengths to accommodate various applications, such as minimizing steric hindrance and

optimizing the interaction between the biotin tag and its binding partners like streptavidin.[1]

The key quantitative data for these compounds are summarized below.
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Compoun
d Name

Chemical
Name

Molecular
Formula

Molecular
Weight (
g/mol )

Form Solubility Storage

MTSEA-

biotin

2-

((Biotinoyl)

amino)ethy

l

methanethi

osulfonate

C13H23N3

O4S3

381.52[1]

[2][3]
White solid

DMF or

DMSO

Desiccated

at -20°C[1]

MTSEA-

biotin-X

2-((6-

((Biotinoyl)

amino)hex

anoyl)amin

o)ethyl

methanethi

osulfonate

C19H34N4

O5S3

494.68[1]

[4]
Crystals DMSO -20°C[1][4]

MTSEA-

biotin-XX

2-((6-((6-

((Biotinoyl)

amino)hex

anoyl)amin

o)hexanoyl

)amino)eth

yl

methanethi

osulfonate

C25H45N5

O6S3
607.7[1][5] White solid

DMF or

DMSO

Desiccated

at -20°C[1]

[5]

Mechanism of Action: Thiol-Reactive Labeling
MTSEA-biotin functions as a thiol-reactive probe, enabling the specific labeling of cysteine

residues in proteins or other thiol-containing molecules.[3][4] The methanethiosulfonate (MTS)

group reacts with a sulfhydryl group to form a stable disulfide bond, thereby covalently

attaching the biotin moiety to the target molecule. This specific reactivity under mild conditions

makes it an invaluable tool for various biochemical and cellular assays.
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Figure 1. Reaction of MTSEA-biotin with a thiol group.

Experimental Protocol: Enrichment of 4-Thiouridine
(s4U)-labeled RNA
MTSEA-biotin is highly effective for the labeling and enrichment of RNA containing 4-

thiouridine (s4U), a photoreactive nucleoside analog. This method is central to studying RNA

dynamics, such as transcription and degradation rates. The following protocol is adapted from

established methods for s4U-RNA enrichment.[6]

Materials:

Total RNA containing s4U

MTSEA-biotin-XX (Biotium)

Dimethylformamide (DMF)

HEPES buffer (10 mM, pH 7.5)

EDTA (1 mM)

Streptavidin-coated magnetic beads

Appropriate wash buffers

Procedure:
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RNA Preparation: Isolate total RNA from cells metabolically labeled with s4U.

Biotinylation Reaction Setup:

In a total volume of 250 µL, combine:

70 µg of total RNA

10 mM HEPES (pH 7.5)

1 mM EDTA

5 µg of MTSEA-biotin-XX freshly dissolved in DMF (final DMF concentration should be

20%).[6]

Incubation: Incubate the reaction mixture at room temperature for 30 minutes in the dark.[6]

Purification of Biotinylated RNA:

Remove excess, unreacted MTSEA-biotin-XX using an appropriate RNA purification

method (e.g., chloroform/isopropanol precipitation).

Enrichment of s4U-RNA:

Resuspend the purified, biotinylated RNA in a suitable binding buffer.

Add streptavidin-coated magnetic beads and incubate to allow the biotinylated RNA to

bind to the beads.

Washing: Wash the beads several times with wash buffers to remove non-specifically bound

RNA.

Elution: Elute the s4U-labeled RNA from the streptavidin beads for downstream analysis

(e.g., RT-qPCR, RNA sequencing).
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Figure 2. Workflow for s4U-RNA enrichment.
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Applications in Research and Drug Development
The ability of MTSEA-biotin to specifically label thiols has led to its use in a wide range of

applications:

Protein Structure and Function: By labeling cysteine residues, MTSEA-biotin can be used to

probe the accessibility of these residues and to study conformational changes in proteins.

RNA Dynamics: As detailed in the protocol above, MTSEA reagents are instrumental in

studying the lifecycle of RNA within a cell, providing insights into gene expression regulation.

[6]

Cell Surface Labeling: The membrane-impermeant nature of some MTSEA reagents allows

for the selective labeling of proteins on the cell surface, which is crucial for studying cell

surface protein topology and trafficking.

Drug Target Identification: In the context of drug development, MTSEA-biotin can be used in

chemical proteomics workflows to identify the protein targets of drugs that contain a reactive

thiol group.

In conclusion, MTSEA-biotin and its derivatives are versatile and powerful reagents for the

specific biotinylation of thiol-containing molecules. Their utility in protein and RNA research, as

well as in drug development, makes them an indispensable tool for life scientists. Careful

consideration of the specific experimental goals and the properties of the different MTSEA-
biotin variants will ensure the successful application of these reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. biotium.com [biotium.com]

2. medchemexpress.com [medchemexpress.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b561619?utm_src=pdf-body
https://www.benchchem.com/product/b561619?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4560836/
https://www.benchchem.com/product/b561619?utm_src=pdf-body
https://www.benchchem.com/product/b561619?utm_src=pdf-body
https://www.benchchem.com/product/b561619?utm_src=pdf-body
https://www.benchchem.com/product/b561619?utm_src=pdf-body
https://www.benchchem.com/product/b561619?utm_src=pdf-custom-synthesis
https://biotium.com/product/biotin-mtsea/
https://www.medchemexpress.com/mtsea-biotin.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. caymanchem.com [caymanchem.com]

4. MTSEA Biotin-X solubility: in DMSO, soluble | Sigma-Aldrich [sigmaaldrich.com]

5. thomassci.com [thomassci.com]

6. Tracking distinct RNA populations using efficient and reversible covalent chemistry - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to MTSEA-biotin:
Properties, Applications, and Experimental Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b561619#mtsea-biotin-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.caymanchem.com/product/17237/mtsea-biotin
https://www.sigmaaldrich.com/US/en/product/sigma/91257
https://www.thomassci.com/p/biotin-xx-mtsea
https://pmc.ncbi.nlm.nih.gov/articles/PMC4560836/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4560836/
https://www.benchchem.com/product/b561619#mtsea-biotin-molecular-weight
https://www.benchchem.com/product/b561619#mtsea-biotin-molecular-weight
https://www.benchchem.com/product/b561619#mtsea-biotin-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b561619?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

